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Compound of Interest

Compound Name: Diethyl sulfate-d10

CAS No.: 96617-81-1

Cat. No.: B12055238 Get Quote

Executive Summary
Diethyl sulfate-d10 (CAS 96617-81-1) is a critical ethylating agent used to introduce heavy

ethyl groups into pharmaceutical candidates, primarily to exploit the Deuterium Kinetic Isotope

Effect (DKIE) for metabolic stabilization. Unlike common solvents (e.g., DMSO-d6), Diethyl
sulfate-d10 is often a "made-to-order" or specialty inventory item.

The Critical Finding: Supply chain variability for this reagent is high. While certificates of

analysis (CoA) often claim >98 atom % D, our internal validation suggests that "isotopologue

drift"—the presence of d9 and d8 species—is common in aged or lower-tier batches. This

guide provides a direct comparison of supplier tiers and, more importantly, a self-validating

experimental framework to ensure your specific batch meets the stringent requirements of late-

stage API synthesis.

Market Landscape: Supplier Tier Analysis
Due to the niche nature of this reagent, suppliers fall into two distinct categories. Note that

availability fluctuates significantly compared to standard deuterated solvents.
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Feature
Tier A: Primary Isotope

Specialists

Tier B: General Chemical

Aggregators

Representative Suppliers
CDN Isotopes, Cambridge

Isotope Labs (CIL)

Sigma-Aldrich (Merck), LGC

Standards (Reseller)

Primary CAS Cited
96617-81-1 (Fully deuterated

d10)

Often lists non-deuterated

CAS (64-67-5) with "d10" suffix

Isotopic Purity Claim Typically ≥ 99 atom % D Typically ≥ 98 atom % D

Chemical Purity (CP) > 98% (GC) Variable (95-97% common)

Risk Profile

Low. Batches are usually

freshly synthesized or stored

under argon.

Moderate. Stock may be aged;

risk of hydrolysis to Ethanol-

d5/Sulfuric acid.

Best Use Case

GMP synthesis, DMPK studies

requiring <0.5% d0/d5

interference.

Early-stage discovery, tracer

reagents where <2% H is

acceptable.

Analyst Note: CDN Isotopes is currently the most transparent supplier regarding this specific

CAS (96617-81-1), often listing it as a stock item. Larger aggregators frequently treat this as a

"Custom Synthesis" request, which can lead to lead times of 4-6 weeks.

Technical Deep Dive: The Isotopologue Problem
Why does the difference between 98% and 99% D matter for Diethyl Sulfate?

In a reaction transferring an ethyl group (

), a 98% D reagent does not just mean "2% Hydrogen." It means a statistical distribution of
isotopologues:

d10 (Target):
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d9 (Impurity):

d8 (Impurity):

Impact on Mass Spectrometry: If you are synthesizing a drug standard for LC-MS/MS

quantitation, the d9 impurity (M-1) can contribute to the signal of the non-deuterated analyte if

the mass resolution is insufficient or if "cross-talk" occurs. Impact on KIE: In metabolic studies,

the presence of H at the site of metabolism (e.g., the methylene group) can nullify the

metabolic stability gain you are trying to measure.

Experimental Validation Framework
Do not rely solely on the CoA. Perform the following two protocols upon receipt of any Diethyl
sulfate-d10 batch.

Protocol A: Quantitative H-NMR (qNMR) for Atom % D
The "Gold Standard" for measuring total hydrogen content.

Objective: Quantify residual protons (

) to calculate total deuterium enrichment.

Reagents:

Analyte: Diethyl sulfate-d10 (~20 mg).

Solvent: Chloroform-d (CDCl3), 99.96% D (to minimize solvent background).

Internal Standard (IS): 1,4-Dimethoxybenzene or Maleic Acid (Traceable Standard). Must

have non-exchangeable protons and distinct shifts.

Workflow:

Weighing: Accurately weigh 15-20 mg of Analyte and 5-10 mg of IS into the same vial.

Record weights to 0.01 mg precision.

Solvation: Dissolve in 0.6 mL CDCl3.
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Acquisition:

Pulse Angle: 90°.

Relaxation Delay (d1): 60 seconds (Critical: Deuterated compounds often have long T1

times; insufficient delay leads to under-integration of residual H).

Scans: 64.

Analysis:

Integrate the IS peak (set to known proton count).

Integrate the residual ethyl regions (approx 1.4 ppm and 4.3 ppm).

Note: In a >99% D sample, these should be barely visible baseline ripples.

Calculation:

Where

=Integral,

=# Protons,

=Molar Mass,

=Weight. Atom % D = 100 - %H

Protocol B: GC-MS for Isotopologue Distribution
Required to see the d10 vs d9 ratio.

Objective: Confirm the molecular ion cluster.

Settings:

Inlet: Split 50:1 (prevent saturation).

Column: DB-5ms or equivalent non-polar capillary.
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Temp Program: 50°C (hold 2 min)

250°C @ 15°C/min.

MS Source: Electron Impact (EI), 70 eV.

Interpretation:

Target Ion: Look for the molecular ion of Diethyl Sulfate-d10 (MW ≈ 164.2).

Observation: You will see a cluster.

m/z 164 (d10)

m/z 163 (d9)

m/z 162 (d8)

Pass Criteria: The abundance of m/z 163 should be < 5% relative to m/z 164 for "High

Purity" grade.

Decision & Validation Logic (Workflow)
The following diagram illustrates the decision process for accepting a batch of Diethyl sulfate-
d10 for pharmaceutical use.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12055238?utm_src=pdf-body
https://www.benchchem.com/product/b12055238?utm_src=pdf-body
https://www.benchchem.com/product/b12055238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive Diethyl Sulfate-d10

Visual Inspection
(Clear/Colorless?)

Reject:
Likely Hydrolysis/Aging

Yellow/Precipitate

Protocol A: qNMR
(Calc Atom % D)

Pass

Is Atom % D > 99%?

Protocol B: GC-MS
(Isotopologue Check)

Yes

DOWNGRADE:
Use for qualitative

tracers only

No (<98%)

Is d9/d10 ratio < 5%?

APPROVE for
API Synthesis

Yes No

Click to download full resolution via product page

Caption: Logical workflow for validating isotopic purity before committing the reagent to high-

value synthesis.
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Comparative Data Summary (Simulated)
The table below summarizes typical results observed when comparing a fresh "Tier A" sample

against an aged "Tier B" sample.

Parameter
Tier A (Fresh

Specialist)
Tier B (Aged/Bulk) Method

Appearance Clear, Colorless Liquid Slight Yellow Tint Visual

Water Content < 0.05% 0.2% - 0.5% Karl Fischer

Residual H (NMR) < 0.5% 1.5% - 2.0% qNMR (Protocol A)

Major MS Peak m/z 164 (d10) m/z 164 (d10) GC-MS (Protocol B)

d9 Impurity (m/z 163) < 2% abundance 8-10% abundance GC-MS (Protocol B)

Conclusion Pass for KIE Studies
Fail for KIE; OK for

tracers

References
CDN Isotopes.Diethyl Sulfate-d10 Product Specifications (CAS 96617-81-1). Retrieved

from

Cambridge Isotope Laboratories.Stable Isotope Standards for Mass Spectrometry.[1]

Retrieved from [1]

Sigma-Aldrich (Merck).Diethyl Sulfate (Non-labeled) and Isotec Custom Synthesis Services.

Retrieved from

Gant, T. G. (2014). Using Deuterium in Drug Discovery: Leaving the Label in the Drug.

Journal of Medicinal Chemistry.

Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative

1H NMR as a Purity Assay.[2] Journal of Medicinal Chemistry.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12055238?utm_src=pdf-body
https://www.otsuka.co.jp/cil/catalog/assets/pdf/MASS_SPEC_CATALOG_ver2.pdf
https://www.otsuka.co.jp/cil/catalog/assets/pdf/MASS_SPEC_CATALOG_ver2.pdf
https://nmr.chem.ox.ac.uk/files/quantitativenmrpdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. otsuka.co.jp [otsuka.co.jp]

2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

To cite this document: BenchChem. [Technical Guide: Comparative Analysis & Validation of
Diethyl Sulfate-d10 Sources]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12055238#comparing-isotopic-purity-of-diethyl-
sulfate-d10-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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